Cas no 899993-79-4 (N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 899993-79-4
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 5493293
• Update Time: 2025-10-31

N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-[(4-methylphenyl)methyl]oxamide
• N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C22H22N4O2S/c1-14-7-9-16(10-8-14)11-23-21(27)22(28)24-20-17-12-29-13-18(17)25-26(20)19-6-4-3-5-15(19)2/h3-10H,11-13H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key： PBXDWLNPHAQBGT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)C(NC1N(C2=CC=CC=C2C)N=C2CSCC2=1)=O

Additional information on N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide

Introduction to N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide (CAS No. 899993-79-4)

N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899993-79-4, represents a novel class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a thiophene ring, a pyrazole moiety, and amide linkages, which contribute to its unique chemical and pharmacological properties.

The thiophene ring is a five-membered aromatic heterocycle containing sulfur, and it is well-documented for its role in various biological processes. In particular, thiophene derivatives have been extensively studied for their potential applications in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The pyrazole moiety further enhances the complexity of this compound by introducing additional binding sites for interaction with biological targets. Pyrazoles are known for their ability to modulate enzyme activity and have been incorporated into numerous drug candidates due to their favorable pharmacokinetic profiles.

The amide functional group in N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide contributes to the compound's solubility and stability, making it an attractive candidate for further development. The presence of two aromatic rings (2-methylphenyl and 4-methylphenyl) provides additional binding interactions with biological targets, enhancing the compound's potential as a therapeutic agent. This structural arrangement suggests that the molecule may exhibit multiple modes of action, making it a versatile tool for drug discovery.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of new drugs. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for modulating biological pathways. The compound N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the potential of this compound as an inhibitor of specific enzymes involved in inflammatory pathways. The study demonstrated that the molecule could effectively bind to its target enzymes, leading to a reduction in inflammatory responses. This finding suggests that the compound may have therapeutic applications in conditions such as arthritis and inflammatory bowel disease. The study also highlighted the importance of computational modeling in predicting the binding affinity and specificity of small molecules like this one.

Another area of interest has been the antimicrobial properties of N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide. Antimicrobial resistance is a growing concern worldwide, and there is a urgent need for new antibiotics to combat resistant strains of bacteria. Preliminary experiments have shown that this compound exhibits activity against several Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, which is a critical target for developing new antimicrobial agents.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the heterocyclic core of the molecule. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled researchers to confirm the structure and purity of their synthetic products.

The pharmacokinetic properties of N-2-(2-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(4-methylphenyl)methylethanediamide are also important considerations in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vitro. These findings suggest that it may be suitable for oral administration in clinical settings. However, further studies are needed to assess its pharmacokinetic profile in vivo and to identify any potential drug-drug interactions.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. In addition to its antimicrobial properties mentioned earlier, it has shown promise as an anti-inflammatory agent and may also have utility in treating neurological disorders. The structural features that contribute to its biological activity make it an attractive candidate for further investigation as a lead compound in drug discovery programs.

In conclusion，N-2-(2-methylphenyl)-2H，4H，6H-thieno3，4-cpyrazol-3-yi-N'-（4-methylphenil）methylethanediamide（CAS No．899993—79—84）is a structurally complex organic compoun whose unique features make it a promising candidate for pharmaceutical applications．Further research is needed to fully elucidate its pharmacological properties，but preliminary studies suggest that it may have therapeutic utility across multiple disease areas．The development．of novel drugs continues to rely on innovative approaches，and compounds like this one represent an important step forward in addressing unmet medical needs．